Cas no 100055-02-5 (2-hexenoic acid, 2-cyano-3-ethyl-, ethyl ester)
100055-02-5 structure
Product Name:2-hexenoic acid, 2-cyano-3-ethyl-, ethyl ester
CAS No:100055-02-5
MF:C11H17NO2
MW:195.258183240891
CID:1124472
PubChem ID:85518251
Update Time:2025-04-20
2-hexenoic acid, 2-cyano-3-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-hexenoic acid, 2-cyano-3-ethyl-, ethyl ester
- Ethyl 2-cyano-3-ethylhex-2-enoate
- LogP
- 100055-02-5
- DTXSID701030013
- Ethyl 2-cyano-3-ethyl-2-hexenoate
-
- Inchi: 1S/C11H17NO2/c1-4-7-9(5-2)10(8-12)11(13)14-6-3/h4-7H2,1-3H3
- InChI Key: OXWFPJCBJJHDGK-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)=C(CC)CCC)=O
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
2-hexenoic acid, 2-cyano-3-ethyl-, ethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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